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molecular formula C7H7NO5S B8808641 3-Nitrotoluene-4-sulfonic acid CAS No. 65542-35-0

3-Nitrotoluene-4-sulfonic acid

Cat. No. B8808641
CAS RN: 65542-35-0
M. Wt: 217.20 g/mol
InChI Key: MXGITBULPTZNHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09102688B2

Procedure details

In a similar fashion using route 39 general procedure 96, 4-methyl-2-nitro-benzenesulfonic acid 448 (6.2 g, Salt form), SOCl2 (15 ml) and DMF (0.28 ml) gave the title compound (3.10 g) which was used in the next step without further purification. The structure was confirmed by 1H NMR.
Name
4-methyl-2-nitro-benzenesulfonic acid
Quantity
6.2 g
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
DMF
Quantity
0.28 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](O)(=[O:10])=[O:9])=[C:4]([N+:12]([O-:14])=[O:13])[CH:3]=1.O=S(Cl)[Cl:17]>CN(C=O)C>[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([Cl:17])(=[O:10])=[O:9])=[C:4]([N+:12]([O-:14])=[O:13])[CH:3]=1

Inputs

Step One
Name
4-methyl-2-nitro-benzenesulfonic acid
Quantity
6.2 g
Type
reactant
Smiles
CC1=CC(=C(C=C1)S(=O)(=O)O)[N+](=O)[O-]
Step Two
Name
SOCl2
Quantity
15 mL
Type
reactant
Smiles
O=S(Cl)Cl
Step Three
Name
DMF
Quantity
0.28 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1=CC(=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 3.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.